Cas no 52867-35-3 (1-methyl-2,3-dihydro-1H-pyrazol-3-one)

1-Methyl-2,3-dihydro-1H-pyrazol-3-one is a heterocyclic organic compound featuring a pyrazolone core structure. This compound is notable for its versatility as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and dyes. Its reactive carbonyl and imine functionalities enable participation in condensation, cyclization, and nucleophilic addition reactions. The methyl substitution at the 1-position enhances stability while maintaining reactivity, making it suitable for controlled synthetic applications. Its well-defined structure and purity are critical for reproducibility in research and industrial processes. The compound is typically supplied in high-purity form to ensure consistent performance in specialized chemical transformations.

1-methyl-2,3-dihydro-1H-pyrazol-3-one structure

52867-35-3 structure

Product Name:1-methyl-2,3-dihydro-1H-pyrazol-3-one

CAS No:52867-35-3

MF:C₄H₆N₂O

MW:98.1032404899597

MDL:MFCD26743528

CID:1036460

PubChem ID:11423563

Update Time:2025-06-06

1-methyl-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

- 1,2-dihydro-1-methyl-3H-Pyrazol-3-one
- 1-Methyl-1H-pyrazol-3(2H)-one
- 3-Hydroxy-1-methyl-1H-pyrazole
- 1-methyl-1,2-dihydro-pyrazol-3-one
- 1-methyl-3-hydroxy-1H-pyrazole
- 1-Methyl-3-hydroxypyrazol
- 3H-Pyrazol-3-one, 1,2-dihydro-1-methyl-
- 3-Hydroxy-1-methylpyrazol
- 3-hydroxy-1-methylpyrazole
- AGN-PC-008TJI
- AK128505
- AK-67583
- KB-219185
- SureCN1357553
- SureCN208629
- 1-Methyl-1,2-dihydro-3H-pyrazol-3-one
- 1-Methyl-3-pyrazolone
- 1-Methyl-1H-pyrazol-3-ol
- N-methylpyrazolone
- 1-methylpyrazolone
- hydroxy-1-methyl-pyrazole
- WIISOYLZJJYTHT-UHFFFAOYSA-N
- 1-Methyl-1H-Pyrazole-3(2)-one
- BBL102212
- STL556011
- EBD2214029
- 1-methyl-2,3-dihydro-1H-pyrazol-3-one
- CS-W004808
- EN300-123230
- AKOS016000964
- 3-Hydroxy-1-methyl-1H-pyrazole, 96%
- SB37520
- 2-methyl-1H-pyrazol-5-one
- DTXSID90465321
- SY047877
- DB-102885
- Z1343577415
- 1-Methylpyrazol-3(2H)-one
- AMY281
- 1-methyl-2H-pyrazol-3-one
- MFCD21604051
- AS-59758
- A870883
- MFCD26743528
- AKOS017343765
- 52867-35-3
- F30645
- MDL： MFCD26743528
- Inchi： 1S/C4H6N2O/c1-6-3-2-4(7)5-6/h2-3H,1H3,(H,5,7)
- InChI Key： WIISOYLZJJYTHT-UHFFFAOYSA-N
- SMILES： O=C1C=CN(C)N1

Computed Properties

Exact Mass: 98.048012819 g/mol
Monoisotopic Mass: 98.048012819 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 119
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.299
Molecular Weight: 98.10
XLogP3: -0.1

Experimental Properties

Melting Point: 124-128 °C

1-methyl-2,3-dihydro-1H-pyrazol-3-one Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H315-H318-H335
Warning Statement： P261-P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 37/38-41
Safety Instruction： 26-39
Hazardous Material Identification：
Storage Condition：Sealed in dry,Room Temperature

1-methyl-2,3-dihydro-1H-pyrazol-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	101335-1g	1-methyl-2,3-dihydro-1H-pyrazol-3-one	52867-35-3	95%	1g	1966CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IA880-25g	1-methyl-2,3-dihydro-1H-pyrazol-3-one	52867-35-3	98%	25g	3274CNY	2021-05-08
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IA880-250mg	1-methyl-2,3-dihydro-1H-pyrazol-3-one	52867-35-3	98%	250mg	161CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IA880-5g	1-methyl-2,3-dihydro-1H-pyrazol-3-one	52867-35-3	98%	5g	818.0CNY	2021-07-12
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IA880-200mg	1-methyl-2,3-dihydro-1H-pyrazol-3-one	52867-35-3	98%	200mg	88.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IA880-20g	1-methyl-2,3-dihydro-1H-pyrazol-3-one	52867-35-3	98%	20g	3033.0CNY	2021-07-12
abcr	AB461473-1 g	1-Methyl-1H-pyrazol-3(2H)-one, 95%; .	52867-35-3	95%	1g	€94.20	2022-03-01
abcr	AB461473-5 g	1-Methyl-1H-pyrazol-3(2H)-one, 95%; .	52867-35-3	95%	5g	€159.90	2022-03-01